2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetamide
• InChI: InChI=1S/C21H22FN3O3/c22-17-5-7-18(8-6-17)25-10-9-24(21(25)27)13-20(26)23-12-19-11-15-3-1-2-4-16(15)14-28-19/h1-8,19H,9-14H2,(H,23,26)
• InChI Key: ZHVLDBZWBVKBIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NCC2CC3=CC=CC=C3CO2)C4=CC=C(C=C4)F
• Molecular Formula: C21H22FN3O3
• Molecular Weight: 383.4 g/mol

Description

2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide, also known as FIIN-3, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in scientific research. FIIN-3 is a potent and selective inhibitor of fibroblast growth factor receptor (FGFR) kinases, which play a critical role in the regulation of cell growth and differentiation.

Mechanism of Action

2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide acts as a competitive inhibitor of FGFR kinases by binding to the ATP-binding pocket of the kinase domain. This prevents the activation of the kinase and downstream signaling pathways, leading to a decrease in cell proliferation and survival. 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has been shown to be highly selective for FGFR kinases, with little or no activity against other kinases.
Biochemical and Physiological Effects:
2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has been shown to have significant effects on cell proliferation and survival in various cell lines. Inhibition of FGFR kinases by 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide leads to decreased cell proliferation and increased apoptosis in cancer cells. 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has also been shown to have anti-angiogenic effects, potentially making it a valuable tool for the treatment of cancer and other diseases that rely on angiogenesis for growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide is its high selectivity for FGFR kinases, which makes it a valuable tool for investigating the role of these receptors in various biological processes. However, 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has some limitations in lab experiments, including its relatively short half-life and poor solubility in aqueous solutions. These limitations can be overcome through the use of appropriate delivery methods and solubilizing agents.

Future Directions

2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has significant potential for future scientific research, particularly in the field of cancer biology. Further investigation of the role of FGFR kinases in cancer and the development of more potent and selective inhibitors could lead to the development of new cancer therapies. Additionally, the use of 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide in combination with other targeted therapies could provide a more effective treatment strategy for cancer patients. Overall, 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide represents a valuable tool for scientific research and has significant potential for future development and application.

Synthesis Methods

The synthesis of 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide involves a multi-step process that begins with the preparation of the key intermediate, 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)acetic acid. This intermediate is then coupled with isochroman-3-ylmethylamine to form the final product, 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide. The synthesis of 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has been optimized to ensure high yields and purity, making it a valuable tool for scientific research.

Scientific Research Applications

2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has been widely used in scientific research to investigate the role of FGFR kinases in various biological processes. FGFRs are known to play a critical role in cell growth and differentiation, and aberrant activation of these receptors has been implicated in the development of various types of cancer. 2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(isochroman-3-ylmethyl)acetamide has been shown to be a potent and selective inhibitor of FGFR kinases, making it a valuable tool for investigating the role of these receptors in cancer and other diseases.